Cas no 778274-97-8 (N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide)

• Product Name: N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide
• CAS No: 778274-97-8
• MF: C₂₀H₁₇F₃N₄O₃
• MW: 418.369194746017
• MDL: MFCD29035151
• CID: 2097333
• PubChem ID: 59983028
• Update Time: 2025-06-11

N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide
• NULL
• N-(2-Hydroxyethyl)-4-(6-((4-(trifluoromethoxy)phenyl)amino)pyrimidin-4-yl)benzamide
• N-(2-hydroxyethyl)-4-(6-{[4-(trifluoromethoxy)phenyl]amino}pyrimidin-4-yl)benzamide
• MDK74978Multi-kinase inhibitor
• N-(2-hydroxyethyl)-4-[6-[4-(trifluoromethoxy)anilino]pyrimidin-4-yl]benzamide
• Multi-kinase inhibitor 1
• SCHEMBL25824263
• CS-0023358
• DS-001836
• MDK74978Multi-kinase inhibitor?
• SB60458
• TS-09002
• MDK74978
• AKOS027255003
• 778274-97-8
• MDK-74978; MDK 74978; Multi-kinase inhibitor I
• Multi-kinase inhibitor I
• BCP32781
• DEGDCVFNFAOIPU-UHFFFAOYSA-N
• HY-103032
• N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide

• MDL： MFCD29035151
• Inchi： 1S/C20H17F3N4O3/c21-20(22,23)30-16-7-5-15(6-8-16)27-18-11-17(25-12-26-18)13-1-3-14(4-2-13)19(29)24-9-10-28/h1-8,11-12,28H,9-10H2,(H,24,29)(H,25,26,27)
• InChI Key： DEGDCVFNFAOIPU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC1=CC(C2C=CC(C(NCCO)=O)=CC=2)=NC=N1)(F)F

Computed Properties

• Exact Mass: 418.12527490g/mol
• Monoisotopic Mass: 418.12527490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4
• XLogP3: 3.5

Additional information on N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide

N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide (CAS No. 778274-97-8): An Overview of Its Structure, Properties, and Applications

N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide (CAS No. 778274-97-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzamide with a unique structure that includes a pyrimidine ring and a trifluoromethoxy substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular structure of N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide is characterized by a central benzamide core, which is linked to a pyrimidine ring through an amide bond. The pyrimidine ring itself is substituted with a phenyl group that carries a trifluoromethoxy moiety. This intricate arrangement of functional groups not only contributes to the compound's stability but also influences its reactivity and biological activity.

Recent studies have highlighted the potential of N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide in various therapeutic areas. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide has been investigated for its potential as an antiviral agent. Studies have demonstrated that it can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral protein synthesis, making it a promising candidate for further development in antiviral therapy.

The pharmacokinetic properties of N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity further enhance its suitability for clinical applications.

Moreover, the compound's ability to cross the blood-brain barrier (BBB) has been explored in preclinical studies. This property is particularly important for treating neurological disorders where drug delivery to the brain is critical. Preliminary results suggest that N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide can effectively penetrate the BBB, opening up new possibilities for its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide involves several steps, including the formation of the pyrimidine ring and subsequent functionalization with the desired substituents. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 4-chloro-6-chloropyrimidine with 4-trifluoromethoxyaniline followed by coupling with 2-hydroxyethylamine and 4-carboxybenzeneboronic acid under palladium-catalyzed conditions.

In conclusion, N-(2-Hydroxyethyl)-4-(6-(4-(trifluoromethoxy)phenylamino)pyrimidin-4-yl)benzamide (CAS No. 778274-97-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.